(4-aminocycloheptyl)methanol, Mixture of diastereomers
Overview
Description
Synthesis Analysis
The synthesis of such compounds typically involves complex organic chemistry reactions. The exact method would depend on the specific structure of the compound and the starting materials available. Unfortunately, I don’t have specific information on the synthesis of this compound .Molecular Structure Analysis
The analysis of the molecular structure of a compound like this would typically involve techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. Common techniques for analyzing chemical reactions include titration, spectroscopy, and chromatography .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like this would depend on its specific structure. These properties could include things like melting point, boiling point, solubility, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-aminocycloheptyl)methanol involves the reduction of a ketone intermediate using a chiral reducing agent to yield a mixture of diastereomers.", "Starting Materials": [ "Cycloheptanone", "Methanol", "Sodium borohydride", "Chiral reducing agent" ], "Reaction": [ "Step 1: Cycloheptanone is reacted with methanol in the presence of a catalyst to yield the corresponding hemiacetal.", "Step 2: The hemiacetal is reduced using sodium borohydride to yield the corresponding alcohol intermediate.", "Step 3: The alcohol intermediate is reacted with a chiral reducing agent to yield a mixture of diastereomers of (4-aminocycloheptyl)methanol." ] } | |
CAS RN |
1782463-20-0 |
Product Name |
(4-aminocycloheptyl)methanol, Mixture of diastereomers |
Molecular Formula |
C8H17NO |
Molecular Weight |
143.2 |
Purity |
95 |
Origin of Product |
United States |
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